4-[4-(Pyridin-3-ylmethyl)piperazin-1-yl]sulfonyl-2,1,3-benzothiadiazole

• IUPAC Name: 4-[4-(pyridin-3-ylmethyl)piperazin-1-yl]sulfonyl-2,1,3-benzothiadiazole
• InChI: InChI=1S/C16H17N5O2S2/c22-25(23,15-5-1-4-14-16(15)19-24-18-14)21-9-7-20(8-10-21)12-13-3-2-6-17-11-13/h1-6,11H,7-10,12H2
• InChI Key: SHHUZXNFJXHILK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CN=CC=C2)S(=O)(=O)C3=CC=CC4=NSN=C43
• Molecular Formula: C16H17N5O2S2
• Molecular Weight: 375.5 g/mol

Description

4-[4-(Pyridin-3-ylmethyl)piperazin-1-yl]sulfonyl-2,1,3-benzothiadiazole is a chemical compound that has been widely used in scientific research due to its unique properties. This compound has been synthesized using various methods, and its mechanism of action has been studied extensively.

Mechanism of Action

The mechanism of action of 4-[4-(Pyridin-3-ylmethyl)piperazin-1-yl]sulfonyl-2,1,3-benzothiadiazole is not fully understood. However, it has been suggested that this compound acts as a kinase inhibitor, which blocks the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 4-[4-(Pyridin-3-ylmethyl)piperazin-1-yl]sulfonyl-2,1,3-benzothiadiazole has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit cell proliferation, and reduce tumor growth in animal models. Additionally, it has been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[4-(Pyridin-3-ylmethyl)piperazin-1-yl]sulfonyl-2,1,3-benzothiadiazole in lab experiments is its high purity and stability. It is also relatively easy to synthesize and has a good yield. However, one of the limitations of using this compound is its high cost, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 4-[4-(Pyridin-3-ylmethyl)piperazin-1-yl]sulfonyl-2,1,3-benzothiadiazole. Some possible areas of study include its potential as a therapeutic agent for various diseases, its use in drug delivery systems, and its effects on the immune system. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to determine its safety and efficacy in humans.
In conclusion, 4-[4-(Pyridin-3-ylmethyl)piperazin-1-yl]sulfonyl-2,1,3-benzothiadiazole is a chemical compound that has been widely used in scientific research. Its unique properties make it a valuable tool for studying various diseases and biochemical processes. While there are still many unanswered questions about this compound, its potential for future research is promising.

Synthesis Methods

The synthesis of 4-[4-(Pyridin-3-ylmethyl)piperazin-1-yl]sulfonyl-2,1,3-benzothiadiazole has been achieved using various methods. One of the most common methods is the reaction between 4-(pyridin-3-ylmethyl)piperazine and 2,1,3-benzothiadiazole-4-sulfonyl chloride in the presence of a base such as triethylamine. This method yields a high purity product with a good yield.

Scientific Research Applications

4-[4-(Pyridin-3-ylmethyl)piperazin-1-yl]sulfonyl-2,1,3-benzothiadiazole has been used in various scientific research studies due to its unique properties. One of the main applications of this compound is in the field of medicinal chemistry. It has been studied for its potential as a therapeutic agent for various diseases such as cancer, diabetes, and neurological disorders.